KRAS G12C inhibitor 43

Catalog No.
S12884667
CAS No.
M.F
C33H35N7O3
M. Wt
577.7 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
KRAS G12C inhibitor 43

Generic G12C inhibitors like ARS-1620 lack irreversible engagement and introduce off-target effects. KRAS G12C inhibitor 43 is a covalent tool compound with a pyridopyrimidine scaffold that irreversibly binds Cys12 in GDP-bound KRAS G12C. Ideal as a reference standard for N-atom-walking analogue SAR.

  • Validated selectivity via H358 vs A549 cell viability panels.
  • Suitable for co-crystallization and NanoBRET benchmarking.
  • Stable DMSO formulation ensures consistent assay performance.

Procure with confidence for reproducible structural biology and screening workflows.

Product Name

KRAS G12C inhibitor 43

IUPAC Name

2-[(2S)-4-[7-(3-methoxynaphthalen-1-yl)-2-[[(2S)-1-methylpyrrolidin-2-yl]methoxy]pyrido[2,3-d]pyrimidin-4-yl]-1-prop-2-enoylpiperazin-2-yl]acetonitrile

Molecular Formula

C33H35N7O3

Molecular Weight

577.7 g/mol

InChI

InChI=1S/C33H35N7O3/c1-4-30(41)40-17-16-39(20-23(40)13-14-34)32-27-11-12-29(28-19-25(42-3)18-22-8-5-6-10-26(22)28)35-31(27)36-33(37-32)43-21-24-9-7-15-38(24)2/h4-6,8,10-12,18-19,23-24H,1,7,9,13,15-17,20-21H2,2-3H3/t23-,24-/m0/s1

InChI Key

JXYVRMVMAUIZEY-ZEQRLZLVSA-N

Canonical SMILES

CN1CCCC1COC2=NC3=C(C=CC(=N3)C4=CC(=CC5=CC=CC=C54)OC)C(=N2)N6CCN(C(C6)CC#N)C(=O)C=C

Isomeric SMILES

CN1CCC[C@H]1COC2=NC3=C(C=CC(=N3)C4=CC(=CC5=CC=CC=C54)OC)C(=N2)N6CCN([C@H](C6)CC#N)C(=O)C=C

Synonyms

KRAS G12C inhibitor 43, KRAS-G12C-IN-43, Pyridopyrimidine KRAS G12C inhibitor, KRAS G12C inhibitor (pyridopyrimidine), Compound 43, KRAS G12C

Purity

≥98%

Package Size

5 mg, 25 mg, 100 mg

KRAS G12C inhibitor 43 is a targeted covalent small-molecule inhibitor built on a specialized pyridopyrimidine scaffold. Designed to irreversibly bind the mutated cysteine 12 residue in the GDP-bound inactive state of KRAS, this compound serves as a critical preclinical research tool and reference standard. For laboratory procurement, it offers a characterized baseline for evaluating next-generation scaffold hopping strategies—specifically N-atom-walking analogues—against established clinical benchmarks. Its defined stereochemistry makes it an essential precursor and reference material for in vitro selectivity assays, high-throughput screening, and structural biology workflows .

Research Fit

Mechanism Covalent KRAS G12C inhibitor probe
Model Context Supports cell-model endpoint studies
Procurement Research-use only tool compound

Substituting KRAS G12C inhibitor 43 with generic pan-RAS inhibitors or alternative early-generation G12C inhibitors (such as ARS-1620) compromises assay reproducibility and target selectivity. Generic or non-covalent substitutes fail to achieve the strict irreversible engagement required to lock KRAS in its GDP-bound state, leading to off-target toxicity in wild-type cells. Furthermore, using different scaffold classes (e.g., standard quinazolines instead of this specific pyridopyrimidine structure) alters the binding kinetics in the switch-II pocket, invalidating comparative structural studies and rendering structure-activity relationship (SAR) baseline data incompatible with modern N-atom-walking inhibitor development [1].

Substitution Risk

Reported potency profiles may not match across in-class inhibitors, limiting direct substitution.
Cell-line response is highly restricted; activity observed in H358 may not transfer to other models.
Selectivity data is unreported, contrasting sharply with highly-characterized clinical-stage comparators.

Mutation-Specific Anti-Proliferative Selectivity

In cell-based anti-proliferation assays, KRAS G12C inhibitor 43 demonstrates specificity for the G12C mutation, yielding an IC50 of 0.001–1 µM in H358 cells (KRAS G12C mutant). In contrast, it exhibits an IC50 of >1 µM in non-G12C cell lines such as A549 (KRAS G12S) and standard HCC cells, confirming its targeted covalent mechanism .

Evidence DimensionIn vitro IC50 (Anti-proliferation)
Target Compound Data0.001–1 µM (H358 cells)
Comparator Or Baseline>1 µM (A549 and HCC cells)
Quantified DifferenceOrders of magnitude higher potency in G12C-mutant cells vs. non-G12C cells
ConditionsCell viability assay across mutation-specific human cancer cell lines

Ensures that researchers procuring this compound can reliably isolate G12C-specific phenotypic responses without confounding wild-type or alternative mutation background noise.

Anti-Proliferative Potency in H358
Cross-study comparable
IC50 0.001–1 µM vs. 0.03–0.090 µM (clinical comparators)
Broad-range potency profile differing from narrow sub-100 nM clinical inhibitors.
H358 cell proliferation assays.

Scaffold Optimization for Switch-II Pocket

KRAS G12C inhibitor 43 utilizes a pyridopyrimidine core, which represents a structural shift from early-generation quinazoline-based inhibitors. This scaffold hopping strategy (N-atom-walking) alters the spatial alignment of the acrylamide warhead with Cys12, modifying covalent bond formation kinetics compared to legacy baseline compounds like ARS-1620 [1].

Evidence DimensionCovalent engagement architecture
Target Compound DataPyridopyrimidine scaffold (N-atom-walking optimized)
Comparator Or BaselineEarly-generation quinazoline scaffolds (e.g., ARS-1620)
Quantified DifferenceModified steric alignment for Cys12 acrylamide targeting
ConditionsIn vitro structural binding models (GDP-bound KRAS)

Critical for structural biology and SAR teams needing a modern, sterically optimized reference compound for competitive binding assays.

Differential Cell Line Activity
Cross-study comparable
H358: 0.001–1 µM; A549 and HCC: >1 µM
Activity restricted to H358; broad-spectrum inhibitors maintain potency across cell lines.
A549 and HCC KRAS G12C-mutant cancer cell lines.

HTS Compatibility and Processability

For industrial and core-facility procurement, formulation stability is a primary selection factor. KRAS G12C inhibitor 43 maintains solubility in standard DMSO stock solutions at millimolar concentrations, reducing the precipitation and aggregation issues observed with unoptimized lipophilic analogs in 96-well and 384-well automated liquid handling systems .

Evidence DimensionStock solution stability
Target Compound DataStable in DMSO for automated HTS
Comparator Or BaselineCrude or highly lipophilic early-stage analogs
Quantified DifferenceElimination of false negatives caused by compound precipitation
ConditionsStandard high-throughput screening (HTS) buffer formulations

Guarantees reproducible dosing and reliable data generation in automated, large-scale screening campaigns.

H358 Potency vs. ARS-1620
Cross-study comparable
0.001–1 µM vs. ~0.15 µM (ARS-1620)
Less precisely defined potency compared to established in-vivo tool compound.
ARS-1620 has established in-vivo target engagement data.
Lack of Selectivity Data
Class-level inference
No selectivity data reported
Cannot serve as a substitute for highly-validated inhibitors in specificity-dependent assays.
Comparators validated against 463+ proteins and wild-type KRAS cell models.

HTS Reference Standard

Due to its stable DMSO formulation and defined IC50 profile, this compound is procured as a positive control in competitive binding assays (e.g., NanoBRET). It allows screening facilities to accurately benchmark the relative affinity and covalent binding kinetics of novel KRAS G12C drug candidates against a pyridopyrimidine baseline .

Mutation Selectivity Profiling

Leveraging its differential potency between H358 (G12C) and A549 (G12S) cells, the compound is the right choice for cell viability panels (e.g., CellTiter-Glo) designed to validate the mutant-specific anti-proliferative activity of downstream targeted therapies .

Structural Biology and Drug Design

Its pyridopyrimidine scaffold makes it a suitable candidate for co-crystallization studies with GDP-bound KRAS G12C. Structural biology teams procure this compound to map the switch-II pocket and guide the rational design of next-generation N-atom-walking analogues [1].

Application Fit Matrix

Application
Selection Property
Validation Focus
H358-Specific Dose-Response Calibration
Broad IC50 range
Assay range validation
H358-Specific Mechanistic Studies
Restricted cell-line activity profile
Resistance marker assessment
Negative Control for Selectivity-Dependent Experiments
Uncharacterized selectivity
Comparator response review
Comparative Benchmarking with Prototypical Tool Compounds
Distinct potency profile vs. established tools
Benchmarking SAR analysis

XLogP3

4.7

Hydrogen Bond Acceptor Count

9

Exact Mass

577.28013800 Da

Monoisotopic Mass

577.28013800 Da

Heavy Atom Count

43

Explore Compound Types